4-[Cyclohexyl(methyl)amino]naphthalene-1,2-dione

• CAS No.: 25107-73-7
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: 4-[cyclohexyl(methyl)amino]naphthalene-1,2-dione
• InChI: InChI=1S/C17H19NO2/c1-18(12-7-3-2-4-8-12)15-11-16(19)17(20)14-10-6-5-9-13(14)15/h5-6,9-12H,2-4,7-8H2,1H3
• InChI Key: OIWVWAUWEQXNGE-UHFFFAOYSA-N
• SMILES: CN(C1CCCCC1)C2=CC(=O)C(=O)C3=CC=CC=C32
• Synonyms: 4-(cyclohexylmethylamino)-1,2-naphthoquinone; CGS 19213; CGS-19213

Description

4-[Cyclohexyl(methyl)amino]naphthalene-1,2-dione, also known as this compound, is a useful research compound. Its molecular formula is C17H19NO2 and its molecular weight is 269.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 10.4 g of 1,2-naphthoquinone-4-sulfonic acid-sodium salt in 350 ml of water is stirred at room temperature for 30 minutes. To this solution is added 4.52 g of N-methylcyclohexylamine in one portion. The solution is stirred five hours at room temperature and the precipitate then filtered. The product is washed with 200 ml of water and dried at 100° C. in vacuo overnight to afford 4-(N-methylcyclohexylamino)-1,2-naphthoquinone melting at 168°-170° C. The preparation of the same compound from 4-ethoxy-1,2-naphthoquinone is reported in J. Med. Chem. 13, 97 (1970).